Cas no 379270-36-7 (propan-2-yl (2S)-2-[[[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-phenoxyphosphoryl]amino]propanoate)

• Product Name: propan-2-yl (2S)-2-[[[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-phenoxyphosphoryl]amino]propanoate
• CAS No: 379270-36-7
• MF: C₂₁H₂₉N₆O₅P
• MW: 476.465924978256
• CID: 4647020
• PubChem ID: 72370618
• Update Time: 2024-11-01

propan-2-yl (2S)-2-[[[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-phenoxyphosphoryl]amino]propanoate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl (2S)-2-[[[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-phenoxyphosphoryl]amino]propanoate
• (2R)-isopropyl 2-((((((R)-1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)(phenoxy)phosphoryl)amino)propanoate
• BCP10770
• Tenofovir alafenamide Intermediate 2
• A856132
• (S)-Isopropyl 2-(((S)-((((R)-1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)(phenoxy)phosphoryl);G
• 379270-36-7
• 383365-04-6
• Tenofovir alafenamide (RSR) diasteroisomer
• CHEMBL4303549
• BRD-A25988899-001-01-6
• DA-42599
• AKOS026750471
• 379270-37-8
• GS-7340 intermediate
• GS-7340;GS7340;GS 7340
• isopropyl 2-[({[1-(6-aminopurin-9-yl)propan-2-yl]oxy}methyl(phenoxy)phosphoryl)amino]propanoate
• SCHEMBL19467841
• (S)-Isopropyl 2-(((S)-((((R)-1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)(phenoxy)phosphoryl)amino)propanoate

• Inchi： 1S/C21H29N6O5P/c1-14(2)31-21(28)16(4)26-33(29,32-17-8-6-5-7-9-17)13-30-15(3)10-27-12-25-18-19(22)23-11-24-20(18)27/h5-9,11-12,14-16H,10,13H2,1-4H3,(H,26,29)(H2,22,23,24)
• InChI Key： LDEKQSIMHVQZJK-UHFFFAOYSA-N
• SMILES： P(COC(C)CN1C=NC2C(N)=NC=NC1=2)(NC(C(=O)OC(C)C)C)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 476.19370504g/mol
• Monoisotopic Mass: 476.19370504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 144

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives